Cas no 136880-49-4 (Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI))

• Product Name: Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI)
• CAS No: 136880-49-4
• MF: C₇H₁₁IO₄
• MW: 286.064315080643
• CID: 901505
• Update Time: 2026-04-29

Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI)

Computed Properties

• Exact Mass: 285.96973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 0.5

Experimental Properties

• PSA: 52.6